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Abstract

Cinnamyl butyrate is a fragrance and flavoring agent prized for its sweet, fruity, and balsamic
aroma. This technical guide provides an in-depth review of its chemical and physical properties,
historical context, synthesis methodologies, and applications. Detailed spectral data are
presented for analytical characterization, and experimental protocols for its synthesis are
outlined. Furthermore, this document explores the biological activities of its constituent
moieties, cinnamyl alcohol and butyrate, offering insights into their potential relevance in drug
development.

Introduction

Cinnamyl butyrate, with the IUPAC name [(E)-3-phenylprop-2-enyl] butanoate, is an organic
ester formed from cinnamyl alcohol and butyric acid. It is a colorless to pale yellow liquid valued
for its complex aromatic profile, which is often described as fruity, slightly floral, and balsamic.
[1] Its primary applications are in the fragrance, cosmetic, and food and beverage industries,
where it imparts a warm, sweet, and fruity character to a wide range of products.[2][3] While not
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a therapeutic agent itself, the biological activities of its constituent components, cinnamyl
alcohol and butyrate, are of interest to the drug development community.

Historical Context

The precise date of the first synthesis of cinnamyl butyrate is not well-documented in the
available literature. However, the development of esterification methods dates back to the 19th
century. The term "ester” was first introduced by the German chemist Leopold Gmelin in the
first half of the 19th century.[2] The now-classic Fischer-Speier esterification method, which
involves the acid-catalyzed reaction of a carboxylic acid and an alcohol, was first described by
Emil Fischer and Arthur Speier in 1895.[4] It is highly probable that cinnamyl butyrate was first
synthesized during this era of exploration into ester chemistry, given the availability of its
precursors, cinnamyl alcohol (derived from cinnamon) and butyric acid. The continuous
process for manufacturing esters was patented in 1921, paving the way for large-scale
industrial production of compounds like cinnamyl butyrate.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of cinnamyl butyrate is provided in the
table below.
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Property Value Reference(s)
Molecular Formula C13H1602 [5]

Molecular Weight 204.26 g/mol [5]

CAS Number 103-61-7 [5]
Appearance Colorless to pale yellow liquid [3]

Odor Fruity, slightly floral, balsamic [1]

Density 1.013 g/mL at 25 °C

Boiling Point 300 °C

Flash Point 113 °C (closed cup)

Refractive Index

1.526 (n20/D)

Solubility

Insoluble in water; soluble in

ethanol and oils.

[6]

Spectral Data for Analysis

'H and **C Nuclear Magnetic Resonance (NMR)
Spectroscopy

The following tables summarize the expected chemical shifts for the protons and carbons in
cinnamyl butyrate.

IH NMR Spectral Data
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Chemical Shift (ppm) Multiplicity Assighment

~7.20-7.40 Multiplet Aromatic protons

~6.65 Doublet of triplets Vinylic proton (=CH-Ph)

~6.25 Doublet of triplets Vinylic proton (-O-CH2-CH=)
~4.70 Doublet Methylene protons (-O-CHz-)
~2.30 Triplet Methylene protons (-CO-CHz-)
~1.65 Sextet Methylene protons (-CH2-CHs)
~0.95 Triplet Methyl protons (-CHs)

13C NMR Spectral Data

Chemical Shift (ppm)

Assighment

~173 Carbonyl carbon (C=0)
~136 Aromatic carbon (C-Ph)
~134 Vinylic carbon (=CH-Ph)
~128.6 Aromatic carbons (CH-Ph)
~128.0 Aromatic carbons (CH-Ph)
~126.6 Aromatic carbons (CH-Ph)
~123.5 Vinylic carbon (-O-CH2-CH=)
~65 Methylene carbon (-O-CHz2)
~36 Methylene carbon (-CO-CHz)
~18.5 Methylene carbon (-CH2-CH3)
~13.7 Methyl carbon (-CHs)

Mass Spectrometry (MS)
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The electron ionization mass spectrum of cinnamyl butyrate is characterized by a molecular

ion peak (M*) at m/z 204. Key fragmentation patterns include the loss of the butoxycarbonyl

group and rearrangements.

Key Mass Spectrometry Fragments

miz Interpretation

204 Molecular ion [M]*

117 [CoHo]* (cinnamyl cation)
115 [CoH7]*

91 [C7H7]* (tropylium ion)
71 [C4H70]* (butyryl cation)
43 [CsH7]* (propyl cation)

Infrared (IR) Spectroscopy

The IR spectrum of cinnamyl butyrate displays characteristic absorption bands for the ester

functional group and the aromatic ring.

Key Infrared Absorption Bands

Wavenumber (cm~12)

Interpretation

~3030 Aromatic C-H stretch

~2960, 2870 Aliphatic C-H stretch

~1735 C=0 ester stretch

~1650 C=C alkene stretch

~1240, 1170 C-O ester stretch

740, 690 C-H out-of-plane bend (monosubstituted
benzene)
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Experimental Protocols
Chemical Synthesis: Fischer-Speier Esterification

This protocol describes a general method for the synthesis of cinnamyl butyrate via Fischer-
Speier esterification.

Materials:

e Cinnamyl alcohol

Butyric acid

Concentrated sulfuric acid (catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)
Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent
Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

e To a round-bottom flask, add cinnamyl alcohol (1 equivalent), butyric acid (1.2 equivalents),
and toluene.
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Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the mass of the
carboxylic acid).

Assemble the Dean-Stark apparatus and reflux condenser.

Heat the mixture to reflux. Water will be collected in the side arm of the Dean-Stark trap as
an azeotrope with toluene.

Continue the reaction until no more water is collected (typically 2-4 hours).
Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield crude
cinnamyl butyrate.

The product can be further purified by vacuum distillation.

Reactants

Cinnamyl Alcohol
Process Products

Heat
Butyric Acid (' Mixing 7 Workup (Washing & Drying) > Purification (Vacuum Distillation) g Cinnamyl Butyrate
H2504 (catalyst) Water (removed)

Reflux & Azeotropic Distillation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b3429930?utm_src=pdf-body
https://www.benchchem.com/product/b3429930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Fischer-Speier Esterification Workflow for Cinnamyl Butyrate Synthesis.

Enzymatic Synthesis

This protocol outlines the enzymatic synthesis of cinnamyl butyrate, which offers a greener
alternative to chemical synthesis.

Materials:

e Cinnamyl alcohol

» Butyric acid

e Immobilized lipase (e.g., from Candida antarctica)

e An organic solvent (e.g., hexane)

e Shaker incubator

e Gas chromatograph (for monitoring reaction progress)
Procedure:

 In a sealed vessel, dissolve cinnamyl alcohol and butyric acid in hexane. A molar ratio of
alcohol to acid of 2:1 has been shown to be effective.

e Add the immobilized lipase (e.g., 2% by weight of the substrates).

¢ Incubate the mixture in a shaker incubator at a controlled temperature (e.g., 50 °C) and
agitation speed (e.g., 250 rpm).

» Monitor the progress of the esterification by taking aliquots at regular intervals and analyzing
them by gas chromatography.

e Once the reaction has reached the desired conversion (e.g., >90% after 12 hours), the
immobilized enzyme can be filtered off for reuse.

e The solvent can be removed under reduced pressure to yield cinnamyl butyrate.
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Caption: Workflow for the Enzymatic Synthesis of Cinnamyl Butyrate.

Biological Context for Drug Development

While cinnamyl butyrate itself is not a primary focus of drug development, its constituent

molecules, cinnamyl alcohol and butyrate, have demonstrated biological activities that are of

interest to researchers.

Cinnamyl Alcohol

Cinnamyl alcohol has been shown to possess anti-inflammatory and anti-adipogenic

properties. It can influence key signaling pathways involved in cellular metabolism and

proliferation.
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Caption: Simplified Signaling Pathways Influenced by Cinnamyl Alcohol.

Butyrate

Butyrate, a short-chain fatty acid, is a well-studied molecule with significant biological effects,
primarily as a histone deacetylase (HDAC) inhibitor. Its influence on gene expression has
implications for cancer, inflammation, and metabolic diseases.
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Caption: Key Molecular Targets and Cellular Effects of Butyrate.

Applications

The primary use of cinnamyl butyrate is as a fragrance and flavoring ingredient.

Applications of Cinnamyl Butyrate

Industry Application

Perfumes, colognes, personal care products,
Fragrance .

candles, and air fresheners.[2]
Cosmetics Scented lotions and creams.[2]

Food & Beverage

Flavoring agent in confectionery, baked goods,
and beverages.[2][3]

Safety and Regulation
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Cinnamyl butyrate is generally recognized as safe (GRAS) for its intended use as a flavoring
agent by the Flavor and Extract Manufacturers Association (FEMA) and the Joint FAO/WHO
Expert Committee on Food Additives (JECFA).[5] It is important to handle with appropriate
personal protective equipment in a laboratory or industrial setting to avoid skin and eye
irritation.

Conclusion

Cinnamyl butyrate is a well-established and widely used aromatic ester with a rich history
intertwined with the development of organic chemistry. Its synthesis is straightforward, with
both traditional chemical and modern enzymatic methods available. While its primary
applications are in the flavor and fragrance industries, the biological activities of its constituent
parts, cinnamyl alcohol and butyrate, present intriguing avenues for further research in the
context of drug development and cellular biology. This guide provides a comprehensive
overview of the current knowledge on cinnamyl butyrate, serving as a valuable resource for
professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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